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Compound of Interest

Compound Name: Reactive Orange 122

CAS No.: 12220-12-1

Cat. No.: B1172505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Reactive Orange 122 for

studying the intricate interactions between reactive dyes and textile fibers, particularly cellulosic

materials like cotton. This document outlines detailed experimental protocols, presents key

data in a structured format, and visualizes the underlying processes to facilitate a deeper

understanding of dye-fiber chemistry.

Introduction
Reactive Orange 122 is a synthetic azo dye belonging to the reactive class of dyes.[1] Its

defining characteristic is the presence of a reactive group, typically a vinyl sulfone or a

chlorotriazine, which allows it to form a strong, covalent bond with the hydroxyl groups of

cellulosic fibers such as cotton, as well as with amino groups in protein fibers like wool.[1][2]

This covalent fixation results in dyeings with excellent wash fastness and durability, making it a

subject of significant interest in textile chemistry research.[1] Understanding the kinetics,

thermodynamics, and equilibrium of the dyeing process with Reactive Orange 122 is crucial
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for optimizing dyeing processes, improving dye efficiency, and minimizing environmental impact

from dyehouse effluents.

Key Applications in Dye-Fiber Interaction Studies
Kinetic Studies: Investigating the rate of dye exhaustion and fixation under various conditions

to understand the reaction mechanism.

Adsorption Isotherm Analysis: Determining the equilibrium of dye distribution between the

fiber and the dyebath to characterize the affinity of the dye for the fiber.

Influence of Process Parameters: Quantifying the effect of pH, temperature, electrolyte

concentration, and liquor ratio on dye uptake and fixation efficiency.

Spectroscopic Analysis: Characterizing the covalent bond formed between the dye and the

fiber.

Experimental Protocols
The following protocols are foundational for studying the interaction of Reactive Orange 122
with cotton fibers.

Protocol 1: Determination of Dye Exhaustion and
Fixation Percentage
This protocol measures the percentage of dye that moves from the dyebath onto the fiber

(exhaustion) and the percentage that covalently bonds with the fiber (fixation).

Materials:

Reactive Orange 122

Scoured and bleached 100% cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃)
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Acetic acid

Non-ionic soaping agent

Distilled water

Laboratory dyeing machine (e.g., shaking water bath or IR dyer)

UV-Vis Spectrophotometer

Procedure:

Preparation of Standard Solutions: Prepare a stock solution of Reactive Orange 122 (e.g., 1

g/L) and create a series of standard dilutions. Measure the absorbance of each standard at

the dye's maximum absorbance wavelength (λmax) to create a calibration curve.

Dyeing Process:

Set the liquor ratio (the ratio of the volume of dye liquor to the weight of the fabric), for

example, 1:20.

Prepare a dyebath containing a known concentration of Reactive Orange 122 (e.g., 2%

on weight of fiber - owf) and an electrolyte (e.g., 60 g/L NaCl).

Introduce the cotton fabric into the dyebath at a starting temperature of 40-50°C.

Run the dyeing machine for an "exhaustion phase" (e.g., 30-45 minutes) to allow the dye

to adsorb onto the fiber.

After the exhaustion phase, add a pre-dissolved alkali (e.g., 20 g/L Na₂CO₃) to the

dyebath to raise the pH to approximately 10.5-11. This initiates the fixation process.

Continue the dyeing for a "fixation phase" (e.g., 45-60 minutes) at a controlled

temperature (e.g., 60°C).

Measurement of Exhaustion:

After the full dyeing cycle, take a sample of the remaining dyebath.
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Measure its absorbance using the UV-Vis Spectrophotometer.

Using the calibration curve, determine the final concentration of the dye in the dyebath.

Calculate the exhaustion percentage (%E) using the following formula: %E = [(Initial

Absorbance - Final Absorbance) / Initial Absorbance] x 100

Wash-off Procedure:

Rinse the dyed fabric thoroughly with cold water.

Prepare a soaping bath with a non-ionic soaping agent (e.g., 2 g/L) at a liquor ratio of

1:20.

Treat the fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove any

unfixed or hydrolyzed dye.

Rinse the fabric again with hot and then cold water.

Measurement of Fixation:

The soaping liquor will contain the unfixed, hydrolyzed dye. Measure the absorbance of

this liquor.

Calculate the amount of unfixed dye.

Calculate the fixation percentage (%F) using the formula: %F = [(Amount of Exhausted

Dye - Amount of Unfixed Dye) / Amount of Exhausted Dye] x 100

Protocol 2: Adsorption Isotherm Study
This protocol helps to understand the equilibrium distribution of Reactive Orange 122 between

the cotton fiber and the dyebath.

Procedure:

Prepare a series of dyebaths with varying initial concentrations of Reactive Orange 122
(e.g., 10 to 100 mg/L) at a constant temperature, pH, and electrolyte concentration.
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Introduce a known weight of cotton fabric into each dyebath.

Allow the dyeing to proceed until equilibrium is reached (typically several hours, to be

determined by preliminary kinetic studies).

Measure the final concentration of the dye in each dyebath using a UV-Vis

Spectrophotometer.

Calculate the amount of dye adsorbed per unit mass of fiber (Qe, in mg/g) at equilibrium.

Plot Qe versus the final dye concentration in the dyebath (Ce, in mg/L).

Analyze the data using adsorption isotherm models like the Langmuir and Freundlich models

to determine key parameters such as the maximum adsorption capacity and the affinity of

the dye for the fiber.

Data Presentation
The following tables summarize the expected influence of key parameters on the dyeing of

cotton with Reactive Orange 122, based on the behavior of similar reactive dyes.

Table 1: Influence of Process Parameters on Dye Exhaustion and Fixation
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Parameter Condition
Effect on
Exhaustion

Effect on
Fixation

Rationale

Electrolyte Conc.

Increasing (e.g.,

20 to 80 g/L

NaCl)

Increases
Increases

(indirectly)

The salt screens

the negative

surface charge of

the cotton fiber,

reducing the

electrostatic

repulsion

between the fiber

and the anionic

dye molecules,

thus promoting

dye uptake.[3]

Alkali Conc.

Increasing (e.g.,

5 to 25 g/L

Na₂CO₃)

Slight Decrease

Increases up to

an optimum, then

decreases

Alkali is essential

for the fixation

reaction by

creating

cellulosate

anions on the

fiber. However,

excessively high

pH increases the

rate of dye

hydrolysis, which

competes with

fixation.[3][4]

Temperature Increasing (e.g.,

40 to 80°C)

Decreases Increases up to

an optimum, then

decreases

Higher

temperatures

increase the

kinetic energy for

the fixation

reaction.

However, it can

also decrease

the initial dye
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adsorption

(exhaustion) and

at very high

temperatures,

increase the rate

of hydrolysis.[3]

[4]

Dyeing Time Increasing
Increases to a

plateau

Increases to a

plateau

Sufficient time is

required for the

dye to diffuse

into the fiber and

then for the

chemical

reaction of

fixation to occur.

Liquor Ratio
Increasing (e.g.,

1:10 to 1:30)
Decreases Decreases

A lower liquor

ratio means a

higher dye

concentration in

the bath, which

favors dye

adsorption onto

the fiber.[3]

Table 2: Fastness Properties of Cotton Dyed with Reactive Orange 122
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Fastness Property Expected Rating (ISO Scale)

Light Fastness 5-6

Washing Fastness 4

Perspiration Fastness (Acidic) 3-4

Perspiration Fastness (Alkaline) 4

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3

Data based on typical performance of this dye class.

Visualizations
Experimental Workflow for Dye-Fiber Interaction Studies
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Caption: Workflow for studying Reactive Orange 122 and cotton fiber interactions.

Signaling Pathway: Covalent Bond Formation
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Caption: Mechanism of covalent bond formation between Reactive Orange 122 and cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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